Cas no 28542-76-9 (Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-)
28542-76-9 structure
Product Name:Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-
CAS No:28542-76-9
MF:C22H34N6O13S2
MW:654.667763233185
CID:275245
PubChem ID:10427882
Update Time:2024-02-28
Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-
- (2S)-2-acetamido-5-[[(2R)-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid
- Glutamine,N2-acetyl-N-[1-[(carboxymethyl)carbamoyl]-2-mercaptoethyl]- (7CI)
- Glutamine,N2-acetyl-N-[1-[(carboxymethyl)carbamoyl]-2-mercaptoethyl]-, L- (8CI)
- Glycine,N-[N-(N-acetyl-L-g-glutamyl)-L-cysteinyl]-
- N-Acetylglutathione
- Ac-gama-Glu-Cys-Gly
- Glycine, N-acetyl-L-γ-glutamyl-L-cysteinyl-
-
- Inchi: 1S/C22H34N6O13S2/c1-10(29)28(7-18(34)35)20(37)14(27-16(31)5-3-12(24)22(40)41)9-43-42-8-13(19(36)25-6-17(32)33)26-15(30)4-2-11(23)21(38)39/h11-14H,2-9,23-24H2,1H3,(H,25,36)(H,26,30)(H,27,31)(H,32,33)(H,34,35)(H,38,39)(H,40,41)/t11-,12-,13-,14-/m0/s1
- InChI Key: UERXMFPIQPFUPU-XUXIUFHCSA-N
- SMILES: O=C([C@@H](NC(=O)CC[C@@H](C(=O)O)N)CSSC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)N(C(C)=O)CC(=O)O
Computed Properties
- Exact Mass: 349.09437113g/mol
- Monoisotopic Mass: 349.09437113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 163Ų
Experimental Properties
- Density: 1.406±0.06 g/cm3(Predicted)
- Boiling Point: 870.1±65.0 °C(Predicted)
- pka: 3.24±0.10(Predicted)
Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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